Cas no 2141180-68-7 (2,2-dimethyl-3-(2-methylpyridin-4-yl)cyclopropylmethanamine)

• Product Name: 2,2-dimethyl-3-(2-methylpyridin-4-yl)cyclopropylmethanamine
• CAS No: 2141180-68-7
• MF: C₁₂H₁₈N₂
• MW: 190.284722805023
• CID: 6118559
• PubChem ID: 165655897
• Update Time: 2025-06-08

2,2-dimethyl-3-(2-methylpyridin-4-yl)cyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-3-(2-methylpyridin-4-yl)cyclopropylmethanamine
• [2,2-dimethyl-3-(2-methylpyridin-4-yl)cyclopropyl]methanamine
• 2141180-68-7
• EN300-1843791

• Inchi： 1S/C12H18N2/c1-8-6-9(4-5-14-8)11-10(7-13)12(11,2)3/h4-6,10-11H,7,13H2,1-3H3
• InChI Key： GNRRQXYFOPXKRS-UHFFFAOYSA-N
• SMILES： NCC1C(C2C=CN=C(C)C=2)C1(C)C

Computed Properties

• Exact Mass: 190.146998583g/mol
• Monoisotopic Mass: 190.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 38.9Ų

Additional information on 2,2-dimethyl-3-(2-methylpyridin-4-yl)cyclopropylmethanamine

Professional Introduction to Compound with CAS No. 2141180-68-7 and Product Name: 2,2-dimethyl-3-(2-methylpyridin-4-yl)cyclopropylmethanamine

The compound with the CAS number 2141180-68-7 and the product name 2,2-dimethyl-3-(2-methylpyridin-4-yl)cyclopropylmethanamine represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug development and therapeutic interventions. The molecular structure of this compound incorporates a cyclopropyl moiety linked to a dimethylamine group, further substituted with a 2-methylpyridine ring at the 4-position, which contributes to its distinctive chemical properties and biological activities.

In recent years, the exploration of heterocyclic compounds has been a cornerstone in medicinal chemistry, particularly in the design of novel pharmacophores. The presence of the 2-methylpyridin-4-yl substituent in 2,2-dimethyl-3-(2-methylpyridin-4-yl)cyclopropylmethanamine is particularly noteworthy, as pyridine derivatives are well-known for their broad spectrum of biological activities. These derivatives have been extensively studied for their roles as intermediates in the synthesis of various therapeutic agents, including antiviral, anti-inflammatory, and anticancer drugs. The cyclopropyl group further enhances the compound's complexity and potential for interaction with biological targets, making it a promising candidate for further investigation.

Current research in the field of chemical biology has highlighted the importance of structurally diverse compounds in addressing complex diseases. The compound 2,2-dimethyl-3-(2-methylpyridin-4-yl)cyclopropylmethanamine has been investigated for its potential role in modulating enzyme activity and receptor binding. Preliminary studies suggest that this compound may exhibit inhibitory effects on certain kinases and other enzymes involved in cellular signaling pathways. These pathways are often dysregulated in diseases such as cancer and neurodegenerative disorders, making this compound a valuable asset in the quest for novel therapeutic strategies.

The synthesis of 2,2-dimethyl-3-(2-methylpyridin-4-yl)cyclopropylmethanamine involves a multi-step process that requires precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to ensure high yield and purity, which are critical for subsequent biological evaluation. Techniques such as transition metal-catalyzed cross-coupling reactions have been utilized to construct the complex cyclopropyl ring system efficiently. These synthetic approaches not only highlight the advancements in organic chemistry but also underscore the importance of innovative methodologies in drug discovery.

Biological evaluation of 2,2-dimethyl-3-(2-methylpyridin-4-yl)cyclopropylmethanamine has revealed intriguing properties that warrant further exploration. In vitro assays have demonstrated potential activity against various disease-related targets, including protein kinases and transcription factors. The compound's ability to interact with these targets suggests that it may have therapeutic implications in areas such as oncology and inflammation. Additionally, its structural features may contribute to favorable pharmacokinetic properties, such as solubility and bioavailability, which are essential for clinical efficacy.

The integration of computational chemistry and molecular modeling has played a crucial role in understanding the interactions between 2,2-dimethyl-3-(2-methylpyridin-4-yl)cyclopropylmethanamine and biological targets. These computational studies have provided insights into the binding mode of the compound at various receptors and enzymes, aiding in the optimization of its pharmacological profile. By leveraging these computational tools, researchers can predict potential side effects and refine lead compounds more efficiently, thereby expediting the drug discovery process.

In conclusion, 2,2-dimethyl-3-(2-methylpyridin-4-yl)cyclopropylmethanamine represents a significant advancement in the field of chemical biology and pharmaceutical research. Its unique structural features and promising biological activities make it a valuable candidate for further investigation. As research continues to uncover new therapeutic applications for this compound, it is likely to play an increasingly important role in the development of novel treatments for various diseases. The combination of innovative synthetic methodologies and advanced computational techniques ensures that this compound will remain at the forefront of drug discovery efforts.